4,5-Dihydro-2-(3-ethoxyphenyl)pyrazolo(1,5-a)quinoline

• CAS No.: 94594-82-8
• Molecular Formula: C19H18N2O
• Molecular Weight: 290.4 g/mol
• IUPAC Name: 2-(3-ethoxyphenyl)-4,5-dihydropyrazolo[1,5-a]quinoline
• InChI: InChI=1S/C19H18N2O/c1-2-22-17-8-5-7-15(12-17)18-13-16-11-10-14-6-3-4-9-19(14)21(16)20-18/h3-9,12-13H,2,10-11H2,1H3
• InChI Key: SOAYLTZZHKJSAF-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC(=C1)C2=NN3C(=C2)CCC4=CC=CC=C43

Description

4,5-Dihydro-2-(3-ethoxyphenyl)pyrazolo(1,5-a)quinoline is a useful research compound. Its molecular formula is C19H18N2O and its molecular weight is 290.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2.62 Grams (0.010 mole) of the compound of Example 10 is added to a solution of 0.23 g. (0.010 mole) of sodium in 40 ml. of absolute ethanol at room temperature, then 2.2 g. (0.020 mole) of ethyl bromide is added dropwise. The resulting solution is refluxed for seven hours and allowed to stand overnight at room temperature. After dilution with 30 ml. of water and subsequent evaporation of the ethanol, a residue is obtained which is crystallized from methanol. Yield 2.29 g. of the title compound, m.p. 99°-100° C.